Cas no 54315-33-2 (1-Octyn-3-ol, acetate)

1-Octyn-3-ol, acetate structure
1-Octyn-3-ol, acetate structure
Product Name:1-Octyn-3-ol, acetate
CAS No:54315-33-2
MF:C10H18O3
MW:186.248123645782
CID:354900
PubChem ID:71364764
Update Time:2025-04-19

1-Octyn-3-ol, acetate Chemical and Physical Properties

Names and Identifiers

    • 1-Octyn-3-ol, acetate
    • acetic acid,oct-1-yn-3-ol
    • oct-1-yn-3-yl acetate
    • 54315-33-2
    • Acetic acid--oct-1-yn-3-ol (1/1)
    • DTXSID40788214
    • Inchi: 1S/C8H14O.C2H4O2/c1-3-5-6-7-8(9)4-2;1-2(3)4/h2,8-9H,3,5-7H2,1H3;1H3,(H,3,4)
    • InChI Key: DAAOQGZOUIBLHV-UHFFFAOYSA-N
    • SMILES: OC(C#C)CCCCC.OC(C)=O

Computed Properties

  • Exact Mass: 186.12564
  • Monoisotopic Mass: 186.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 129
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53
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